molecular formula C7H9BrO2S B8394471 3-Bromothiophene-2-carboxaldehyde dimethylacetal

3-Bromothiophene-2-carboxaldehyde dimethylacetal

Cat. No.: B8394471
M. Wt: 237.12 g/mol
InChI Key: OMMLXSAZIJGRKM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Bromothiophene-2-carboxaldehyde dimethylacetal is a useful research compound. Its molecular formula is C7H9BrO2S and its molecular weight is 237.12 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H9BrO2S

Molecular Weight

237.12 g/mol

IUPAC Name

3-bromo-2-(dimethoxymethyl)thiophene

InChI

InChI=1S/C7H9BrO2S/c1-9-7(10-2)6-5(8)3-4-11-6/h3-4,7H,1-2H3

InChI Key

OMMLXSAZIJGRKM-UHFFFAOYSA-N

Canonical SMILES

COC(C1=C(C=CS1)Br)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

After dissolving 5.97 g of 3-bromothiophene-2-carboxaldehyde in 90 ml of dichloromethane, a mixture of 8.0 g of montmorillonite K-10 and 120 ml of trimethyl orthoformate was added while stirring and the mixture was stirred at room temperature for 1 hour. The reaction mixture was filtered and then the solvent was distilled off under reduced pressure to obtain the title compound (7.21 g, 97% yield).
Quantity
5.97 g
Type
reactant
Reaction Step One
Quantity
90 mL
Type
solvent
Reaction Step One
Quantity
8 g
Type
reactant
Reaction Step Two
Quantity
120 mL
Type
reactant
Reaction Step Two
Yield
97%

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